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molecular formula C14H19NO B8508314 1-Ethyl-5-(3-methoxyphenyl)-1,2,3,6-tetrahydropyridine CAS No. 83010-51-9

1-Ethyl-5-(3-methoxyphenyl)-1,2,3,6-tetrahydropyridine

Cat. No. B8508314
CAS RN: 83010-51-9
M. Wt: 217.31 g/mol
InChI Key: LXVGMYJACAAPFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04382942

Procedure details

A mixture of 5.2 g of the product of Step A and 10.4 g of pyridinium hydrochloride was heated at 200° C. for 21/2 hours and the mixture was cooled and diluted with water. Ammonium hydroxide was added to the mixture which was then extracted with methylene chloride. The organic phase was washed with water, dried and evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and was eluted with a 6-3-1 cyclohexane-chloroform-triethylamine mixture to obtain 3.95 g of 3-(1-ethyl-1,2,5,6-tetrahydropyridin-3-yl)-phenol. 3.85 g of the latter were dissolved in 40 ml of isopropanol and 2.4 g of oxalic acid were added thereto. The mixture was cooled and filtered and the product was washed with isopropanol and dried to obtain 3.57 g of 3-(1-ethyl-1,2,5,6-tetrahydropyridin-3-yl)-phenol oxalate melting at 240° C.
Name
product
Quantity
5.2 g
Type
reactant
Reaction Step One
Name
pyridinium hydrochloride
Quantity
10.4 g
Type
reactant
Reaction Step One
Name
Ammonium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3-(1-ethyl-1,2,5,6-tetrahydropyridin-3-yl)-phenol

Identifiers

REACTION_CXSMILES
C[O:2][C:3]1[CH:4]=[C:5]([C:9]2[CH2:10][N:11]([CH2:15][CH3:16])[CH2:12][CH2:13][CH:14]=2)[CH:6]=[CH:7][CH:8]=1.Cl.[NH+]1C=CC=CC=1.[OH-].[NH4+]>O>[CH2:15]([N:11]1[CH2:12][CH2:13][CH:14]=[C:9]([C:5]2[CH:4]=[C:3]([OH:2])[CH:8]=[CH:7][CH:6]=2)[CH2:10]1)[CH3:16] |f:1.2,3.4|

Inputs

Step One
Name
product
Quantity
5.2 g
Type
reactant
Smiles
COC=1C=C(C=CC1)C=1CN(CCC1)CC
Name
pyridinium hydrochloride
Quantity
10.4 g
Type
reactant
Smiles
Cl.[NH+]1=CC=CC=C1
Step Two
Name
Ammonium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[NH4+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
200 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was cooled
EXTRACTION
Type
EXTRACTION
Details
was then extracted with methylene chloride
WASH
Type
WASH
Details
The organic phase was washed with water
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated to dryness under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed over silica gel
WASH
Type
WASH
Details
was eluted with a 6-3-1 cyclohexane-chloroform-triethylamine mixture

Outcomes

Product
Name
3-(1-ethyl-1,2,5,6-tetrahydropyridin-3-yl)-phenol
Type
product
Smiles
C(C)N1CC(=CCC1)C=1C=C(C=CC1)O
Measurements
Type Value Analysis
AMOUNT: MASS 3.95 g
YIELD: CALCULATEDPERCENTYIELD 81.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.